8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(cyclopentanecarbonyl)-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H25N3O3/c1-2-9-19-14(21)16(17-15(19)22)7-10-18(11-8-16)13(20)12-5-3-4-6-12/h12H,2-11H2,1H3,(H,17,22)
• InChI Key: NUMUWJIMTYISMI-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2(CCN(CC2)C(=O)C3CCCC3)NC1=O
• Molecular Formula: C16H25N3O3
• Molecular Weight: 307.39 g/mol

Description

“8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione” is a compound that has been studied for its potential therapeutic applications. It belongs to a class of compounds known as 1,3,8-triazaspiro[4.5]decane-2,4-diones. These compounds have been found to have inhibitory activity against certain enzymes and have been studied for their potential use in the treatment of conditions such as anemia.

Synthesis Analysis

The synthesis of 1,3,8-triazaspiro[4.5]decane-2,4-diones involves a series of chemical reactions. The initial hit class, spirooxindoles, was identified through affinity selection mass spectrometry (AS-MS) and optimized for PHD2 inhibition and optimal PK/PD profile (short-acting PHDi inhibitors).

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the molecular formula C16H25N3O3.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 1,3,8-triazaspiro[4.5]decane-2,4-diones have been studied. A new set of general conditions for C-N coupling, developed using a high-throughput experimentation (HTE) technique, enabled a full SAR analysis of the spirohydantoins.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be represented by its molecular formula C16H25N3O3.

Scientific Research Applications

8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has a wide range of potential applications in scientific research. It has been studied for its potential use as a catalyst for organic reactions, as a reagent for the synthesis of polymers, and as a ligand for metal complexes. It has also been studied for its potential use as an antioxidant, a chelating agent, and a fluorescent dye. In addition, this compound has been studied for its potential use in drug delivery systems, as a stabilizer for proteins, and as a fluorescent probe for in vivo imaging.

Mechanism of Action

Target of Action

The primary target of 8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is the Delta Opioid Receptor (DOR) . The DOR is a G-protein coupled receptor that plays a crucial role in neurological and psychiatric disorders .

Mode of Action

The compound interacts with the DOR, binding to the orthosteric site based on docking and molecular dynamic simulations . This interaction triggers a series of intracellular events, leading to changes in cell function .

Biochemical Pathways

The activation of DOR by the compound affects various biochemical pathways. The most significant is the necroptosis signaling pathway , which involves proteins such as Receptor-interacting protein kinase 1 (RIPK1), RIPK3, and mixed lineage kinase domain-like protein (MLKL) pseudokinase . These proteins constitute the core components of the necroptosis signaling pathway .

Result of Action

The activation of the DOR and the subsequent modulation of the necroptosis signaling pathway lead to a variety of cellular effects. For instance, the compound has shown anti-allodynic efficacy in a complete Freund’s adjuvant model of inflammatory pain in C57BL/6 male and female mice .

Advantages and Limitations for Lab Experiments

8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has several advantages for use in laboratory experiments. It is relatively easy to synthesize, has a high yield, and is relatively stable in a variety of solvents. In addition, this compound is non-toxic and can be used in a variety of applications. However, this compound is not soluble in water, which limits its use in certain experiments.

Future Directions

8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has a wide range of potential applications in the future. It has been studied extensively for its potential use in drug delivery systems, as a stabilizer for proteins, and as a fluorescent probe for in vivo imaging. In addition, this compound could be used as a catalyst for organic reactions, as a reagent for the synthesis of polymers, and as a ligand for metal complexes. Furthermore, this compound could be used to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety profiles. Finally, this compound could be used to develop new materials with unique properties, such as enhanced thermal stability and improved electrical conductivity.

Synthesis Methods

The synthesis of 8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has been studied extensively in the past decade. The most common method of synthesis is the reaction of 1,3,8-triazaspiro[4.5]decane-2,4-dione with cyclopentanecarbonyl chloride, followed by the addition of 3-propyl bromide. The reaction is typically carried out in a solvent such as dichloromethane at room temperature. The reaction yields this compound in high yields and is relatively easy to perform.

Biochemical Analysis

Biochemical Properties

8-cyclopentanecarbonyl-3-propyl-1,3,8-triazaspiro[4.5]decane-2,4-dione interacts with delta opioid receptors, which are a type of G-protein coupled receptors . The nature of these interactions is such that the compound exhibits low β-arrestin 2 recruitment efficacy and sub micromolar potency in reducing cAMP production .

Cellular Effects

The effects of this compound on cells are primarily mediated through its interaction with delta opioid receptors . It influences cell function by modulating the activity of these receptors, which can impact cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

At the molecular level, this compound exerts its effects by binding to delta opioid receptors . This binding interaction can lead to enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with dosage